Cas no 886762-89-6 (6,8-Dichlorochroman-4-amine)

• Product Name: 6,8-Dichlorochroman-4-amine
• CAS No: 886762-89-6
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 5019445
• Update Time: 2025-06-11

6,8-Dichlorochroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 6,8-DICHLOROCHROMAN-4-AMINE
• AB38638
• 6,8-DICHLORO-CHROMAN-4-YLAMINE
• Z992717372
• 6,8-DICHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 6,8-Dichlorochroman-4-amine

• Inchi： 1S/C9H9Cl2NO/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5/h3-4,8H,1-2,12H2
• InChI Key： KJGMEAMNMDDGQA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCC2N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6,8-Dichlorochroman-4-amine

Introduction to 6,8-Dichlorochroman-4-amine (CAS No. 886762-89-6) and Its Emerging Applications in Chemical Biology

6,8-Dichlorochroman-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 886762-89-6, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the chroman class, characterized by a benzene ring fused with a tetrahydropyran ring. The presence of two chlorine atoms at the 6th and 8th positions, along with an amine group at the 4th position, imparts unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

The structural features of 6,8-Dichlorochroman-4-amine make it a versatile intermediate in organic synthesis. The chlorine substituents enhance its electrophilicity, facilitating nucleophilic substitution reactions that can be exploited to introduce various functional groups. This property is particularly useful in the development of novel pharmaceuticals, where precise modulation of molecular structure is essential for achieving desired pharmacokinetic and pharmacodynamic profiles.

In recent years, 6,8-Dichlorochroman-4-amine has been explored as a precursor in the synthesis of bioactive molecules. Its chroman core is a common motif in natural products and synthetic drugs, known for its ability to interact with biological targets such as enzymes and receptors. The amine group at the 4th position provides a handle for further derivatization, allowing chemists to tailor the compound’s properties for specific applications.

One of the most promising areas of research involving 6,8-Dichlorochroman-4-amine is its potential as an intermediate in the synthesis of anticancer agents. Chroman derivatives have shown promise in inhibiting kinases and other enzymes involved in tumor growth and metastasis. For instance, studies have demonstrated that modifications of the chroman scaffold can enhance binding affinity to target proteins, leading to more effective therapeutic outcomes. The chlorine atoms in 6,8-Dichlorochroman-4-amine serve as points for further functionalization, enabling the creation of compounds with improved solubility and bioavailability.

Another emerging application of 6,8-Dichlorochroman-4-amine is in the field of agrochemicals. Researchers have investigated its use as a building block for developing novel pesticides and herbicides. The structural versatility of this compound allows for the creation of derivatives that can selectively target pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that reduce reliance on traditional chemical formulations.

The synthesis of 6,8-Dichlorochroman-4-amine typically involves multi-step reactions starting from readily available precursors such as 2-aminochroman. The chlorination step is often carried out using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), which efficiently introduce chlorine atoms at the desired positions. Post-synthetic modifications can then be performed to introduce additional functional groups or alter electronic properties.

Recent advances in computational chemistry have also contributed to the study of 6,8-Dichlorochroman-4-amine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This approach has accelerated the discovery process by enabling virtual screening of potential derivatives before experimental synthesis. Such computational strategies are particularly valuable in drug discovery pipelines where high-throughput experimentation may be costly or time-consuming.

The amine group in 6,8-Dichlorochroman-4-amine plays a critical role in its reactivity and biological activity. It can participate in hydrogen bonding interactions with polar residues in proteins or serve as a site for post-translational modifications such as phosphorylation or acetylation. These modifications can alter protein function or stability, making chroman derivatives attractive candidates for therapeutic intervention.

In conclusion,6,8-Dichlorochroman-4-amine (CAS No. 886762-89-6) represents a promising scaffold with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features—combining electrophilic chlorine substituents with a versatile amine group—make it an ideal candidate for further chemical exploration. As research continues to uncover new synthetic methodologies and biological functions,6,8-Dichlorochroman-4-amine is poised to play an increasingly important role in addressing global challenges related to health and sustainability.